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Introduction
Zeta-carotene (ζ-carotene) is a lipophilic, acyclic carotenoid pigment that serves as a crucial

intermediate in the biosynthesis of other vital carotenoids, such as lycopene and beta-carotene.

[1][2] Found naturally in various yellow-orange and red fruits and vegetables, it is gaining

attention in food science and nutraceuticals for its potential health benefits, including

antioxidant and anti-inflammatory properties.[1][3] As a precursor to provitamin A, its

application extends from a natural food colorant to a functional ingredient in health-promoting

products.[4][5] These notes provide a comprehensive overview of its applications, supported by

detailed experimental protocols for its extraction, quantification, and functional assessment.

Applications in Food Science
In the food industry, ζ-carotene's primary applications are as a natural colorant and for

nutritional fortification.

Natural Food Colorant: ζ-Carotene contributes to the yellow-to-orange hue of foods. Its

natural origin makes it a favorable alternative to synthetic dyes in products like beverages,

confectioneries, and dairy products.[4]

Nutritional Fortification (Biofortification): As a key precursor to beta-carotene (provitamin A),

enhancing the ζ-carotene content in staple crops is a target for biofortification strategies
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aimed at combating vitamin A deficiency.[4] Manipulating the carotenoid biosynthesis

pathway at the level of ζ-carotene can lead to higher accumulations of downstream, health-

relevant carotenoids.[2][4]

Oxidative Stability: Its antioxidant properties can contribute to the shelf-life extension of food

products by quenching free radicals and inhibiting lipid peroxidation.

Applications in Nutraceuticals and Drug
Development
The biological activities of ζ-carotene make it a promising candidate for nutraceutical

formulations and drug development, targeting age-related and chronic diseases.

Antioxidant and Anti-inflammatory Effects: Recent studies indicate that ζ-carotene-like

compounds can enhance the skin's antioxidant capacity and reduce inflammation. This is

achieved by activating the Nrf2/ARE (Nuclear factor erythroid 2-related factor 2/Antioxidant

Response Element) pathway and inhibiting the MAPK (Mitogen-Activated Protein Kinase)

signaling pathway.[1] This dual action helps mitigate cellular damage from oxidative stress

and inflammatory responses.[1][6]

Skin Health: It shows potential in protecting the skin against damage induced by UVB

radiation, suggesting its use in "beauty-from-within" supplements and topical formulations.[1]

[6]

Neuroprotection: As a carotenoid, ζ-carotene may offer neuroprotective effects by reducing

oxidative stress, a key contributor to the pathogenesis of neurodegenerative diseases.[4]

Eye Health: It contributes to the density of the retinal pigment, which helps protect the eyes

from damage caused by blue light.[4]

Chronic Disease Prevention: Diets rich in carotenoids are associated with a reduced risk of

various chronic conditions, including certain cancers and cardiovascular diseases.[7][8] ζ-

Carotene's role as both a direct antioxidant and a precursor to other bioactive carotenoids

positions it as a valuable compound in preventive health.

Quantitative Data
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Reliable quantitative data for ζ-carotene is less abundant compared to more common

carotenoids. The following tables summarize available data for ζ-carotene and provide

comparative values for other key carotenoids to offer context.

Table 1: Concentration of ζ-Carotene and Other Carotenoids in Biological Samples and Food

Sources. (Note: Data for ζ-carotene in many common foods is not widely available. Values can

vary significantly based on cultivar, ripeness, and processing.)

Carotenoid Matrix Concentration Reference

ζ-Carotene
Human Serum

(American Women)
54.2 ± 7.2 nM [9]

Human Breast Milk

(American Women)
8.3 ± 1.8 nM [9]

Human Serum

(Korean Women)
49.0 ± 3.9 nM [9]

Human Adipose

Tissue (Korean

Women)

0.3 ± 0.1 nmol/g [9]

Beta-Carotene Carrots (raw) ~8,285 µ g/100g [10]

Sweet Potato (raw) ~8,509 µ g/100g [10]

Papaya (raw) ~185 µ g/100g

Lycopene Tomatoes (raw) ~2,573 µ g/100g [10]

Watermelon (raw) ~4,532 µ g/100g [10]

Lutein + Zeaxanthin Spinach (raw) ~12,198 µ g/100g [10]

Kale (raw) ~8,198 µ g/100g [10]

Table 2: Comparative In Vitro Antioxidant Capacity of Carotenoids. (Note: Direct TEAC or FRAP

values for pure ζ-carotene are not readily found in the literature. The values below for other

carotenoids illustrate the typical range of antioxidant activity.)
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Carotenoid Isomer Assay
Antioxidant
Capacity

Reference

(all-E)-Lycopene TEAC
~2 x that of (all-E)-β-

carotene
[4]

Unidentified (Z)-

Lycopene Isomers
TEAC

Significantly higher

than (all-E)-Lycopene
[4]

(all-E)-Beta-Carotene TEAC
3x higher than α-

tocopherol
[11]

(9Z)-Beta-Carotene TEAC

No significant

difference from (all-E)-

β-carotene

[11]

(13Z)-Beta-Carotene TEAC

No significant

difference from (all-E)-

β-carotene

[11]

Beta-Carotene

Isomers
FRAP

No ferric reducing

activity observed
[11]

Lycopene FRAP
Showed ferric

reducing activity
[11]

Signaling Pathways and Experimental Workflows
Carotenoid Biosynthesis Pathway
The following diagram illustrates the central role of ζ-carotene in the plant carotenoid

biosynthesis pathway.
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Carotenoid Biosynthesis Pathway

Geranylgeranyl Diphosphate (GGPP)

15-cis-Phytoene

 PSY

9,15-di-cis-Phytofluene

 PDS

9,15,9'-tri-cis-ζ-Carotene

 PDS

9,9'-di-cis-ζ-Carotene

 Z-ISO

7,9,9'-tri-cis-Neurosporene

 ZDS

pro-Lycopene

 ZDS

all-trans-Lycopene

 CRTISO

β-Carotene

 LCYB
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Antioxidant Response via Nrf2/ARE Pathway

ζ-Carotene

Keap1-Nrf2 Complex

 Induces dissociation

Oxidative Stress
(e.g., from UVB)

 Induces dissociation

Nrf2

 Releases

ARE
(Antioxidant Response Element)

 Binds to & Transactivates

Phase II Antioxidant Enzymes
(e.g., HO-1, NQO1)

 Upregulates Expression

Cellular Protection
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Anti-inflammatory Response via MAPK Pathway Inhibition

ζ-Carotene

MAPK Cascade
(p38, JNK, ERK)

 Inhibits

Inflammatory Stimulus
(e.g., UVB, LPS)

 Activates

Transcription Factors
(AP-1, NF-κB)

 Activates

Pro-inflammatory Cytokines
(TNF-α, IL-1β, IL-6)

 Upregulates Expression

Inflammation

Experimental Workflow for ζ-Carotene Analysis

1. Sample Preparation
(Homogenization,

Lyophilization)

2. Solvent Extraction
(e.g., Acetone,

Hexane) 3. HPLC-PDA Analysis
(Quantification)

4. Bioactivity Assays
(FRAP, ABTS)

5. Data Analysis
& Interpretation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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